ethyl [1,1-dimethyl-2-({[(3-methylphenyl)amino]carbonyl}oxy)ethyl]carbamate

• IUPAC Name: ethyl N-[2-methyl-1-[(3-methylphenyl)carbamoyloxy]propan-2-yl]carbamate
• InChI: InChI=1S/C15H22N2O4/c1-5-20-14(19)17-15(3,4)10-21-13(18)16-12-8-6-7-11(2)9-12/h6-9H,5,10H2,1-4H3,(H,16,18)(H,17,19)
• InChI Key: KFVPCUITIPKYNX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC(C)(C)COC(=O)NC1=CC=CC(=C1)C
• Molecular Formula: C15H22N2O4
• Molecular Weight: 294.35 g/mol

Description

Ethyl [1,1-dimethyl-2-({[(3-methylphenyl)amino]carbonyl}oxy)ethyl]carbamate is a chemical compound that has been widely used in scientific research. It is a carbamate derivative that has shown potential in various applications due to its unique properties.

Mechanism of Action

The mechanism of action of ethyl [1,1-dimethyl-2-({[(3-methylphenyl)amino]carbonyl}oxy)ethyl]carbamate is not fully understood. However, it is believed to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an accumulation of acetylcholine in the synaptic cleft, resulting in increased stimulation of cholinergic receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethyl [1,1-dimethyl-2-({[(3-methylphenyl)amino]carbonyl}oxy)ethyl]carbamate are primarily related to its inhibition of acetylcholinesterase. This inhibition can lead to various effects, including increased muscle activity, increased heart rate, and increased secretions from glands. In high doses, it can lead to convulsions, respiratory failure, and death.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl [1,1-dimethyl-2-({[(3-methylphenyl)amino]carbonyl}oxy)ethyl]carbamate in lab experiments is its ability to selectively inhibit acetylcholinesterase. This allows researchers to study the effects of increased acetylcholine activity in a controlled manner. However, one limitation is its potential toxicity, which requires careful handling and disposal.

Future Directions

For research include the development of new drugs for neurological disorders, new analytical methods for environmental pollutants, and further understanding of its mechanism of action.

Scientific Research Applications

Ethyl [1,1-dimethyl-2-({[(3-methylphenyl)amino]carbonyl}oxy)ethyl]carbamate has been used in various scientific research applications. It has been used as a reagent in the synthesis of various compounds and as a starting material in the preparation of pharmaceuticals. It has also been used in the development of new analytical methods for the detection of pesticides and other environmental pollutants.